Cas no 36749-59-4 (2-(4-hydroxy-3,5-dimethylphenyl)-1H-indene-1,3(2H)-dione)

• Product Name: 2-(4-hydroxy-3,5-dimethylphenyl)-1H-indene-1,3(2H)-dione
• CAS No: 36749-59-4
• MF: C₁₇H₁₄O₃
• MW: 266.291265010834
• CID: 921626
• PubChem ID: 323707
• Update Time: 2025-04-19

2-(4-hydroxy-3,5-dimethylphenyl)-1H-indene-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxy-3,5-dimethylphenyl)-1H-indene-1,3(2H)-dione
• 2-(4-hydroxy-3,5-dimethylphenyl)indene-1,3-dione
• 2-(4'-Hydroxy-3',5'-dimethylphenyl)-1,3-indandion
• 2-(4-hydroxy-3,5-dimethyl-phenyl)indene-1,3-dione
• AC1L897E
• AG-F-28399
• CTK1C3240
• NSC286317
• UNII-R362UM60E2
• R362UM60E2
• DTXSID50190208
• 1H-Indene-1,3(2H)-dione, 2-(4-hydroxy-3,5-dimethylphenyl)-
• 2-(4-hydroxy-3,5-dimethyl-phenyl)indane-1,3-dione
• 2-(3,5-DIMETHYL-4-HYDROXYPHENYL)-1,3-INDANDIONE
• NSC 286317
• NSC-286317
• 36749-59-4

• Inchi： 1S/C17H14O3/c1-9-7-11(8-10(2)15(9)18)14-16(19)12-5-3-4-6-13(12)17(14)20/h3-8,14,18H,1-2H3
• InChI Key： FKDQFSZBPQJDOU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C1C1C=C(C)C(=C(C)C=1)O)=O

Computed Properties

• Exact Mass: 266.09432
• Monoisotopic Mass: 266.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.288
• Boiling Point: 474.7°C at 760 mmHg
• Flash Point: 255°C
• Refractive Index: 1.642
• PSA: 54.37
• LogP: 3.17180